Cas no 2228885-16-1 (2-(1-bromo-2-methylpropan-2-yl)-5-methylpyrazine)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-5-methylpyrazine
• CAS No: 2228885-16-1
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5923112
• PubChem ID: 165666819
• Update Time: 2025-06-13

2-(1-bromo-2-methylpropan-2-yl)-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-5-methylpyrazine
• EN300-1906681
• 2228885-16-1

• Inchi： 1S/C9H13BrN2/c1-7-4-12-8(5-11-7)9(2,3)6-10/h4-5H,6H2,1-3H3
• InChI Key： HDJLQKSDCVOENJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-5-methylpyrazine

Comprehensive Overview of 2-(1-bromo-2-methylpropan-2-yl)-5-methylpyrazine (CAS No. 2228885-16-1)

2-(1-bromo-2-methylpropan-2-yl)-5-methylpyrazine (CAS No. 2228885-16-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated pyrazine derivative is characterized by its molecular formula and high purity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The compound's chemical structure features a pyrazine ring substituted with a brominated isobutyl group and a methyl group, which contributes to its reactivity and versatility. Recent studies highlight its role in cross-coupling reactions, a hot topic in organic synthesis, where it serves as a key building block for heterocyclic compounds. This aligns with the growing demand for green chemistry solutions, as industries seek eco-friendly alternatives to traditional synthetic methods.

In the context of user search trends, queries such as "pyrazine derivatives applications" and "brominated compounds in pharmaceuticals" reflect widespread interest in this niche. The compound's CAS No. 2228885-16-1 is frequently searched by professionals seeking high-quality reagents for R&D. Its stability under controlled conditions makes it suitable for laboratory use, though proper handling protocols are essential to ensure safety.

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Emerging applications of 2-(1-bromo-2-methylpropan-2-yl)-5-methylpyrazine include its use in material science, particularly in the development of organic semiconductors. This connects to the broader discourse on renewable energy technologies, where researchers are investigating its potential in photovoltaic materials. Such interdisciplinary relevance enhances its marketability and scientific appeal.

In summary, CAS No. 2228885-16-1 represents a cutting-edge compound with multifaceted utility. Its alignment with industry trends and academic research priorities ensures its continued relevance in advancing chemical innovation. For detailed synthetic protocols or commercial availability, stakeholders are encouraged to consult specialized databases or trusted suppliers.